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Compound of Interest

Compound Name: ent-Florfenicol Amine-d3

Cat. No.: B15145415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ent-Florfenicol Amine-d3, a deuterated
analog of a florfenicol metabolite. It is primarily intended for researchers, scientists, and drug
development professionals who utilize stable isotope-labeled compounds as internal standards
in analytical and pharmacokinetic studies.

Introduction to ent-Florfenicol Amine-d3

ent-Florfenicol Amine-d3 is the deuterated form of ent-florfenicol amine, a metabolite of the
broad-spectrum antibiotic florfenicol. The incorporation of deuterium atoms into the molecule
results in a higher mass-to-charge ratio, making it an ideal internal standard for mass
spectrometry-based quantification of florfenicol and its metabolites in biological matrices.[1][2]
Its primary application lies in improving the accuracy and precision of analytical methods by
correcting for variations in sample preparation and instrument response.[1]

Stable isotope-labeled standards are crucial in drug development for applications such as
therapeutic drug monitoring, pharmacokinetic studies, and metabolic research.[1][3] The use of
deuterated compounds can potentially influence the pharmacokinetic and metabolic profiles of
drugs, a factor that is an active area of research.[2][3][4]
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ent-Florfenicol Amine-d3 is available from several commercial suppliers specializing in
analytical standards and research chemicals. The table below summarizes some of the key
suppliers and their product information.
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. Product
Supplier
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

ent-
Florfenicol
Amine-d3

Clearsynth

1217625-88-
1

C1oH11D3FN
0sS

250.30

Offered as an
analytical
standard for
HPLC and
R&D.[5]
Accompanied
by a
Certificate of

Analysis.[5]

Santa Cruz ent-
Biotechnolog Florfenicol

y Amine-d3

1217625-88-
1

Ci1oH11D3FN
0sS

250.3

Marketed as
a biochemical
for
proteomics
research. For
research use

only.[6]

ent-
MedChemEx )

Florfenicol
press ]

amine-d3

Not specified
(unlabeled
CAS
2165983-91-
3)

Ci1oH11D3FN
0sS

250.30

Labeled as
an isotope-
labeled
compound for
research use
only.[3][7]

Ent
LGC

Standards

Florfenicol

amine-D3

Not specified

Ci1oH11D3FN
0sS

250.3

Available in
various pack
sizes (1 mg,
5 mg, 10 mg)
with the
option for
exact weight
packaging
and a

certificate.[8]
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Amine-D3

pharmacokin

etic research.

[1]

Physicochemical Properties

The key physicochemical properties of ent-Florfenicol Amine-d3 are summarized in the table

below.
Property Value Source
CAS Number 1217625-88-1 [6]
Molecular Formula C10H11DsFNOsS [5]1[6]
Molecular Weight 250.3 g/mol [6]
(aS)-0-[(1R)-1-Amino-2-
fluoroethyl]-4-
Alternate Name [6]
(methylsulfonyl)benzenemetha
nol-d3

Recommended storage

conditions are typically at

-20°C, stored under nitrogen.
Storage o [3]

For solutions in solvent, -80°C

for 6 months or -20°C for 1

month is advised.

Applications in Research and Drug Development

The primary application of ent-Florfenicol Amine-d3 is as an internal standard in quantitative
bioanalytical methods, particularly those employing liquid chromatography-tandem mass
spectrometry (LC-MS/MS).
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Pharmacokinetic Studies

In pharmacokinetic (PK) studies, researchers analyze the absorption, distribution, metabolism,
and excretion (ADME) of a drug. Accurate quantification of the drug and its metabolites in
biological fluids like plasma, urine, and feces is critical.[9] ent-Florfenicol Amine-d3, when
used as an internal standard, allows for precise measurement of florfenicol and florfenicol
amine concentrations, leading to reliable PK parameters such as half-life, peak concentration
(Cmax), and area under the curve (AUC).[9][10][11]

Residue Analysis

Florfenicol is a veterinary antibiotic used in livestock and aquaculture.[4][12] Regulatory
agencies worldwide have established maximum residue limits (MRLS) for florfenicol in food
products derived from treated animals. Analytical methods are essential to monitor these
residues and ensure food safety. The use of a stable isotope-labeled internal standard like ent-
Florfenicol Amine-d3 is crucial for the development of robust and accurate methods for
residue analysis in various animal tissues.[12][13]

Experimental Protocol: Use in LC-MS/MS Analysis

The following is a generalized protocol for the use of ent-Florfenicol Amine-d3 as an internal
standard for the quantification of florfenicol amine in a biological matrix. This protocol is a
composite based on common practices in bioanalytical method development.

Materials and Reagents

o ent-Florfenicol Amine-d3 (Internal Standard)

Florfenicol amine (Analyte)

Blank biological matrix (e.g., plasma, tissue homogenate)

Acetonitrile (ACN)

Formic acid

Water, HPLC grade
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e Solid-phase extraction (SPE) cartridges or other sample preparation materials

Preparation of Standard Solutions

e Stock Solutions: Prepare individual stock solutions of florfenicol amine and ent-Florfenicol
Amine-d3 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

o Working Standard Solutions: Prepare a series of working standard solutions of florfenicol
amine by serial dilution of the stock solution.

« Internal Standard Working Solution: Prepare a working solution of ent-Florfenicol Amine-d3
at a fixed concentration (e.g., 50 ng/mL).[9]

Sample Preparation

o Spiking: To an aliquot of the blank biological matrix, add a known amount of the florfenicol
amine working standard solution and a fixed amount of the ent-Florfenicol Amine-d3
internal standard working solution.

o Extraction: Perform protein precipitation by adding a solvent like acetonitrile.[14]
Alternatively, use liquid-liquid extraction or solid-phase extraction for sample cleanup and
concentration.[13]

o Evaporation and Reconstitution: Evaporate the supernatant or eluate to dryness under a
stream of nitrogen and reconstitute the residue in the mobile phase.

LC-MS/MS Analysis

o Chromatographic Separation: Use a suitable C18 column to separate the analyte and
internal standard from matrix components. A gradient elution with a mobile phase consisting
of water and acetonitrile, both with 0.1% formic acid, is common.

e Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray
ionization (ESI) mode. Monitor at least two specific precursor-to-product ion transitions
(Multiple Reaction Monitoring - MRM) for both florfenicol amine and ent-Florfenicol Amine-
d3 to ensure selectivity and confirmation.[13][14]

Quantification
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Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak
area of the internal standard against the concentration of the analyte. The concentration of
florfenicol amine in unknown samples is then determined from this calibration curve. The use of
the internal standard corrects for any loss of analyte during sample processing and for
variations in injection volume and instrument response.

Workflow and Signaling Pathways

As ent-Florfenicol Amine-d3 is a synthetic, stable isotope-labeled compound used as an
analytical tool, it does not have a biological signaling pathway. Instead, its utility can be
visualized through the workflow of a typical bioanalytical method.

Click to download full resolution via product page

Caption: Bioanalytical workflow using a stable isotope-labeled internal standard.

Conclusion

ent-Florfenicol Amine-d3 is a valuable tool for researchers and scientists in the field of drug
development and food safety. Its use as an internal standard in LC-MS/MS-based methods
ensures the accuracy and reliability of quantitative data for florfenicol and its metabolites. This
guide provides a foundational understanding of its properties, suppliers, and application in a
typical bioanalytical workflow. For specific applications, optimization of the experimental

protocol is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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